Pyridinylpiperazines
Pyridinylpiperazines are a class of heterocyclic compounds that consist of a pyridine ring fused to a piperazine ring. These molecules exhibit diverse structural and functional properties due to their unique hybrid nature, which makes them attractive for various applications in medicinal chemistry. Pyridinylpiperazines often serve as versatile building blocks for designing novel drugs with potential therapeutic effects against a range of diseases. Their ability to modulate multiple biological targets, including G-protein coupled receptors (GPCRs), ion channels, and other proteins, has driven significant research interest. These compounds are frequently used in pharmaceutical development due to their favorable pharmacological profiles, such as good oral bioavailability, low toxicity, and selectivity for specific molecular targets. Their structural diversity allows for the optimization of drug properties through modification at various positions within the pyridine and piperazine rings.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
1-N-Boc-4-(4-carbamoylpyridin-2-yl)piperazine | 1159823-86-5 | C15H22N4O3 |
![]() |
1-(3-nitro-2-pyridinyl)piperazine Hydrochloride (1:1) | 1185306-94-8 | C9H13ClN4O2 |
![]() |
2-Pyridin-3-yl Piperazine Trihydrochloride | 1171887-03-8 | C9H16Cl3N3 |
![]() |
Quipazine Dimaleate | 150323-78-7 | C21H23N3O8 |
![]() |
2-{4-4-(pyridin-2-yl)piperazin-1-ylbutyl}-2,3-dihydro-1H-isoindole-1,3-dione | 140245-73-4 | C21H24N4O2 |
![]() |
2-(4-Methyl-2-phenyl-1-piperazinyl)-3-pyridinemethanol | 61337-89-1 | C17H21N3O |
![]() |
1-(2,6-dichloropyridin-4-yl)piperazine | 796856-41-2 | C9H11Cl2N3 |
![]() |
Ribociclib-d | 1328934-40-2 | C23H30N8O |
![]() |
2-(piperazin-1-yl)quinoline hydrochloride | 68942-28-9 | C13H16ClN3 |
![]() |
1-(Pyridin-3-yl)piperazin-2-one dihydrochloride | 1284243-56-6 | C9H13Cl2N3O |
Related Literature
-
Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
-
Ahmad Reza Moosavi-Zare,Mohammad Ali Zolfigol,Ehsan Noroozizadeh,Mahsa Tavasoli,Vahid Khakyzadeh,Abdolkarim Zare New J. Chem., 2013,37, 4089-4094
-
Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
Recommended suppliers
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Taian Jiayue Biochemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
pengshengyueFactory Trade Brand reagentsCompany nature: Private enterprises
-
Synrise Material Co. Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Baoji Haoxiang Bio-technology Co.LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products